Cas no 2034396-52-4 (2-{[1-(4-ethoxy-3-fluorobenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine)

• Product Name: 2-{[1-(4-ethoxy-3-fluorobenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine
• CAS No: 2034396-52-4
• MF: C₁₇H₂₀FN₃O₄S
• MW: 381.421806335449
• CID: 5334788
• Update Time: 2025-07-23

2-{[1-(4-ethoxy-3-fluorobenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-((1-((4-ethoxy-3-fluorophenyl)sulfonyl)piperidin-3-yl)oxy)pyrimidine
• 2-[1-(4-ethoxy-3-fluorophenyl)sulfonylpiperidin-3-yl]oxypyrimidine
• 2-{[1-(4-ethoxy-3-fluorobenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine

• Inchi： 1S/C17H20FN3O4S/c1-2-24-16-7-6-14(11-15(16)18)26(22,23)21-10-3-5-13(12-21)25-17-19-8-4-9-20-17/h4,6-9,11,13H,2-3,5,10,12H2,1H3
• InChI Key： BYJHVWZNORHANI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OCC)(N1CCCC(C1)OC1N=CC=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 539
• XLogP3: 2.3
• Topological Polar Surface Area: 90

Additional information on 2-{[1-(4-ethoxy-3-fluorobenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine

Recent Advances in the Study of 2-{[1-(4-ethoxy-3-fluorobenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine (CAS: 2034396-52-4)

The compound 2-{[1-(4-ethoxy-3-fluorobenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine (CAS: 2034396-52-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique sulfonylpiperidine-pyrimidine scaffold, has been investigated for its role as a selective kinase inhibitor, particularly in the context of oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific isoforms of protein kinases involved in cell proliferation and inflammation. Structural-activity relationship (SAR) studies have revealed that the ethoxy-fluorobenzenesulfonyl moiety is critical for binding affinity, while the pyrimidine ring contributes to the compound's stability and solubility. These insights have paved the way for the development of derivatives with improved potency and reduced off-target effects.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-{[1-(4-ethoxy-3-fluorobenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine exhibits nanomolar inhibitory activity against a subset of tyrosine kinases implicated in tumor growth. The study employed X-ray crystallography to resolve the compound's binding mode within the kinase active site, providing a structural basis for its selectivity. Additionally, in vivo experiments using xenograft models showed promising tumor growth inhibition with minimal toxicity, suggesting its potential as a lead compound for further development.

Another area of interest is the compound's application in inflammatory disorders. A recent preprint from BioRxiv highlighted its efficacy in suppressing cytokine production in macrophages, a key player in chronic inflammation. The study utilized transcriptomic and proteomic analyses to identify downstream signaling pathways modulated by the compound, offering a comprehensive understanding of its anti-inflammatory effects. These findings underscore the versatility of 2-{[1-(4-ethoxy-3-fluorobenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine as a multifunctional therapeutic agent.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and metabolic stability. Recent pharmacokinetic studies have identified rapid hepatic clearance as a limitation, prompting efforts to design prodrugs or formulations that enhance its plasma half-life. Collaborative research between academia and industry is underway to address these issues, with the goal of advancing the compound into clinical trials.

In conclusion, 2-{[1-(4-ethoxy-3-fluorobenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine represents a promising candidate in the realm of targeted therapy. Its dual potential in oncology and inflammation, coupled with ongoing structural optimization, positions it as a molecule of high interest for future drug discovery efforts. Continued research will be essential to fully realize its therapeutic potential and translate preclinical findings into clinical benefits.